Cas no 2229631-13-2 (3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile
• CAS No: 2229631-13-2
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 5804694
• PubChem ID: 165714139
• Update Time: 2025-10-28

3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile
• 2229631-13-2
• EN300-1794698

• Inchi： 1S/C9H6F2N2O3/c10-5-1-2-6(13(15)16)9(11)8(5)7(14)3-4-12/h1-2,7,14H,3H2
• InChI Key： MYQKHCDQNSUFJM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CC#N)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.03464838g/mol
• Monoisotopic Mass: 228.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile

Introduction to 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile (CAS No: 2229631-13-2)

3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229631-13-2, represents a unique molecular structure that combines fluorine and nitro substituents with a nitrile and hydroxyl functional group, making it a promising candidate for various biochemical applications.

The molecular framework of 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile is characterized by its aromatic ring system modified with fluorine and nitro groups, which are known for their ability to enhance metabolic stability and binding affinity in drug candidates. The presence of a nitrile group introduces a polar site for interaction with biological targets, while the hydroxyl group provides a potential site for further chemical modifications, such as etherification or esterification, to tailor its pharmacological properties.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds containing fluorine and nitro substituents due to their favorable pharmacokinetic profiles. Fluorine atoms can improve the lipophilicity and metabolic stability of drug molecules, whereas nitro groups can serve as bioisosteric replacements for other functional groups, enhancing binding interactions. The combination of these features in 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile makes it an intriguing compound for further exploration in drug discovery.

Current research in medicinal chemistry has highlighted the potential of nitroaromatic compounds as scaffolds for developing novel therapeutic agents. The nitro group in 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile can be reduced to an amine under specific conditions, allowing for the introduction of additional functional groups that may enhance drug efficacy or reduce toxicity. This versatility makes the compound a valuable intermediate in synthetic chemistry and a candidate for exploring new pharmacological pathways.

The fluorinated aromatic ring in this compound is particularly noteworthy, as fluorine substitution can significantly influence the electronic properties of the molecule. This can lead to improved binding affinity to biological targets, such as enzymes or receptors, which is crucial for developing effective drugs. Additionally, fluorine atoms can enhance the resistance of drug molecules to metabolic degradation, thereby prolonging their half-life in vivo.

Recent studies have demonstrated the importance of hydroxyl-containing compounds in medicinal chemistry. The hydroxyl group in 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile can participate in hydrogen bonding interactions with biological targets, improving drug-receptor binding. This feature is particularly valuable in designing molecules that require precise spatial orientation within a biological target site.

The synthesis of 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, may be employed to construct the desired molecular framework efficiently. The use of modern spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), allows for thorough characterization of the compound's structure and purity.

In the context of drug discovery, 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile has shown promise as a building block for more complex molecules. Its unique structural features make it suitable for designing drugs targeting various diseases, including cancer and infectious diseases. By leveraging its chemical properties, researchers can develop novel therapeutic agents with improved efficacy and reduced side effects.

The growing interest in fluorinated nitroaromatic compounds underscores their potential as next-generation pharmaceuticals. These compounds offer a balance between structural complexity and biological activity, making them ideal candidates for further investigation. As research continues to uncover new applications for 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile, it is expected that this compound will play an increasingly important role in the development of innovative treatments.

Future studies may explore the pharmacological properties of derivatives of 3-(2,6-difluoro-3-nitrophenyl)-3-hydroxypropanenitrile, focusing on optimizing their activity against specific disease targets. By modifying its functional groups or incorporating additional moieties, researchers can fine-tune its pharmacokinetic and pharmacodynamic profiles. This approach aligns with the broader goal of developing personalized medicine strategies that cater to individual patient needs.

The versatility of nitroaromatic compounds as pharmacological tools is further highlighted by their ability to undergo various chemical transformations. These transformations can be exploited to create libraries of derivatives with diverse biological activities, facilitating high-throughput screening efforts in drug discovery programs. The use of computational methods to predict the properties of these derivatives can accelerate the identification of promising candidates for further experimental validation.

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